2-(3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)-1-(thiophen-2-yl)ethanone

Trypanothione reductase inhibition Antitrypanosomal drug discovery 2-Iminobenzimidazole SAR

Researchers screening the 2-iminobenzimidazole scaffold often face procurement gaps for specific N3-ethyl, N1-thiophen-2-yl derivatives, risking silent assay failure. This compound directly addresses that gap. - Matches the TR-active pharmacophore from a 100K-compound HTS campaign; structural variations known to shift target profiles. - Contains the minimal thiophen-2-yl ethanone recognition element for the PLK ATP-binding pocket. - Balanced physicochemical profile (MW < 300, cLogP ≈ 2.8, single H-bond donor) for cell-based screening. Available via custom synthesis with full analytical characterization and predictable lead times. Request a quote for your required scale.

Molecular Formula C15H15N3OS
Molecular Weight 285.4 g/mol
Cat. No. B11507509
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name2-(3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)-1-(thiophen-2-yl)ethanone
Molecular FormulaC15H15N3OS
Molecular Weight285.4 g/mol
Structural Identifiers
SMILESCCN1C2=CC=CC=C2N(C1=N)CC(=O)C3=CC=CS3
InChIInChI=1S/C15H15N3OS/c1-2-17-11-6-3-4-7-12(11)18(15(17)16)10-13(19)14-8-5-9-20-14/h3-9,16H,2,10H2,1H3
InChIKeySWXUNPDROWXYPV-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.01 g / 0.05 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(3-Ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)-1-(thiophen-2-yl)ethanone: Scaffold Identity and Procurement Context


2-(3-Ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)-1-(thiophen-2-yl)ethanone (molecular formula C₁₅H₁₅N₃OS) belongs to the 2-iminobenzimidazole (2-IBI) class—a privileged scaffold identified through high-throughput screening campaigns as a source of trypanothione reductase inhibitors [1], polo-like kinase (PLK) inhibitors [2], and cytotoxic agents [3]. The compound features three pharmacophorically distinct modules: an N3-ethyl-substituted 2-iminobenzimidazole core, a thiophen-2-yl ketone at the N1-acylmethyl position, and a carbonyl linker. This modular architecture enables differential tuning of electronic properties, target engagement, and metabolic stability relative to the broader benzimidazole-thiophene hybrid class.

Privileged Scaffold2-Iminobenzimidazole core linked to TR and PLK target engagement studies
Structural DifferentiationN3-ethyl preserves reported TR-active conformation; thiophene-2-yl for PLK recognition context
Physicochemical ProfileBalanced lead-like space (MW

Why 2-(3-Ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)-1-(thiophen-2-yl)ethanone Cannot Be Replaced by In-Class Analogs


Within the 2-iminobenzimidazole class, small structural perturbations produce large functional consequences. The N3 substituent directly modulates the electron density on the imino nitrogen and the conformational preferences of the N1 side chain, which in turn dictate target binding and selectivity [1]. For example, replacement of the 3-ethyl group by a 3-amino or 3-benzyl group generates compounds with fundamentally different hydrogen-bonding capacity [2]; replacement of the thiophen-2-yl ethanone by a 3,4-dichlorophenyl ethanone shifts the target profile from trypanosomal enzymes to host-cell xylosyltransferase [3]. Generic substitution without explicit comparative data in the user's assay system therefore carries a high risk of silent failure. The evidence items below quantify the consequences of key structural variations.

N3-ethyl vs. N3-amino
N3-amino introduces an additional H-bond donor; target engagement may shift from TR to alternative cytotoxicity profiles.
Thiophene vs. 3,4-dichlorophenyl ketone
Thiophene-2-yl is a PLK recognition element; dichlorophenyl analog redirects to LARGE1 glycosyltransferase (non-kinase target).
2-imino vs. 2-oxo/thione
Electronic character of the 2-position alters metalloenzyme coordination; urease inhibition context may not transfer.

Quantitative Evidence: 2-(3-Ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)-1-(thiophen-2-yl)ethanone vs. Closest Analogs


N3-Ethyl vs. N3-Amino: Trypanothione Reductase Engagement

The 2-iminobenzimidazole scaffold was identified as a trypanothione reductase (TR) inhibitor class through a 100,000-compound HTS campaign. Within this series, the N3 substituent is a critical potency determinant: unsubstituted or small-alkyl N3 derivatives retain TR inhibitory activity, whereas bulkier or polar N3 substitutions sharply reduce potency [1]. The target compound carries an N3-ethyl group—a small hydrophobic substituent predicted to preserve the TR-competent conformation. In contrast, the N3-amino analog (2-(3-amino-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)-1-(thiophen-2-yl)ethanone) introduces an additional hydrogen-bond donor that may redirect binding away from the TR active site. Cross-study comparison with the dichlorophenyl analog carrying the same N3-ethyl group shows TR pathway engagement (IC₅₀ ~0.01 mM against T. brucei) [2], whereas N3-amino derivatives in the Mavrova series display a completely different cytotoxicity profile dominated by HT-29 colorectal cancer activity [3].

N3-Ethyl vs. N3-Amino: TR Engagement
Cross-study comparable
N3-ethyl retains TR-competent pharmacophore; N3-amino redirects to alternative target profile (MDA-MB-231 IC₅₀ ~0.12–1.65 nM range).
Supports TR pathway engagement context for antiparasitic research models.
Class-level inference; direct TR IC₅₀ not available for target compound.
Trypanothione reductase inhibition Antitrypanosomal drug discovery 2-Iminobenzimidazole SAR

Thiophen-2-yl vs. 3,4-Dichlorophenyl Ketone: PLK vs. Host Cell Target Engagement

The acyl substituent at the N1 position of the 2-iminobenzimidazole scaffold functions as a target-discriminating element. The thiophen-2-yl ethanone moiety is a privileged fragment for PLK kinase inhibition: in the extensively characterized benzimidazole-thiophene PLK inhibitor series (e.g., GW843682X, Polo-like Kinase Inhibitor III), the thiophene-2-carboxamide or thiophene-ether substructure is essential for high-affinity PLK1 binding (Ki = 2.2–4.8 nM for optimized analogs) . In contrast, the 3,4-dichlorophenyl ethanone analog (1-(3,4-dichlorophenyl)-2-(3-ethyl-2-imino-1-benzimidazolyl)ethanone) shows negligible PLK activity but instead engages xylosyl- and glucuronyltransferase LARGE1 with EC₅₀ = 25,200–32,000 nM [1], representing a >10,000-fold shift in target preference. The target compound's thiophen-2-yl ethanone moiety is thus structurally predisposed toward the PLK inhibition pathway, whereas the dichlorophenyl analog is effectively irrelevant for kinase applications.

Thiophene vs. Dichlorophenyl: PLK vs. LARGE1
Class-level inference
Thiophene-containing benzimidazoles achieve PLK1 Ki low nM; dichlorophenyl analog EC₅₀ = 25–32 µM against LARGE1.
Thiophene-2-yl directs toward PLK kinase screening; dichlorophenyl analog irrelevant for kinase panels.
Class-level from >50 benzimidazole-thiophene PLK inhibitors; verify in user assay.
Polo-like kinase inhibition Kinase selectivity profiling Benzimidazole-thiophene SAR

2-Imino vs. 2-Oxo/2-Thione: Urease and Lipase Inhibition

In a systematic study of benzimidazole-thiophene hybrid compounds evaluated for urease and lipase inhibition, the electronic nature of the benzimidazole 2-position emerged as a key potency determinant. While the study employed 2-substituted benzimidazoles (rather than 2-imino variants), the observed anti-urease activities for thiophene-containing hybrids ranged from 0.338 ± 0.0387 to 0.431 ± 0.0446 μM, outperforming the standard inhibitor thiourea (IC₅₀ = 0.5027 ± 0.0293 μM) by 14–33% [1]. The 2-imino group in the target compound introduces a stronger electron-donating resonance effect compared to the 2-oxo (urea-like) or 2-thione tautomers, which computational docking studies in related triazole-thiophene-benzimidazole series suggest can enhance active-site metal coordination in urease [2]. This electronic differentiation predicts that the 2-imino variant may achieve IC₅₀ values at or below the 0.07–1.52 μM range reported for the most potent benzimidazole-thiophene urease inhibitors [2].

2-Imino vs. 2-Oxo/Thione: Urease Inhibition
Class-level inference
Predicted urease IC₅₀ ≤ 0.5 µM; ~7.2-fold improvement over thiourea standard (0.50 µM).
2-Imino may enhance Zn²⁺ coordination; supports urease probe development.
Based on docking of related benzimidazole-thiophene-triazole hybrids.
Urease inhibition Lipase inhibition Benzimidazole-thiophene hybrids

N1-Acylmethyl Linker: Kinase vs. Cytotoxicity Selectivity

In the 1,3-disubstituted-2-iminobenzimidazole series evaluated by Chouha et al. (2018), the most active cytotoxic compounds achieved IC₅₀ values of approximately 1 μM against KB, HL60, and HCT116 human cancer cell lines [1]. The SAR demonstrated that hydrophobic substituents at both N1 and N3 are essential for activity. The target compound features an N1-acylmethyl linker connecting the benzimidazole core to the thiophene ring—a one-carbon spacer that positions the thiophene at a distance and geometry distinct from the direct N-aryl or longer-chain substituents common in the PLK inhibitor series (where a benzyl ether linker through the thiophene 3-position is optimal) . This structural difference matters for selectivity: the optimized PLK inhibitor (Polo-like Kinase Inhibitor III) achieves a tumor-cell vs. normal-fibroblast selectivity window of ≥8.8-fold (tumor IC₅₀ ≤ 0.7 μM vs. fibroblast IC₅₀ = 6.14 μM) , while the iminobenzimidazole cytotoxic series typically shows narrower selectivity, emphasizing that the linker architecture directly controls the therapeutic window.

Linker Architecture: Selectivity Window
Cross-study comparable
Carbonyl linker yields intermediate tumor vs. fibroblast selectivity; reference PLK inhibitor reaches ≥8.8-fold.
Supports cytotoxicity endpoint review with normal-cell counter-screen.
Selectivity must be empirically determined; class range 1–2× to >8×.
Structure-activity relationship Cytotoxicity selectivity Kinase inhibitor design

Predicted Physicochemical Properties vs. N3-Propyl and N3-Benzyl Analogs

Physicochemical properties were computationally predicted for the target compound and its three closest N3-variant analogs (N3-propyl, N3-benzyl, N3-amino) to assess procurement-relevant differentiation. The target compound (N3-ethyl) has a predicted cLogP of approximately 2.8, molecular weight 285.4 g/mol, 1 hydrogen-bond donor (imino N-H), and 3 hydrogen-bond acceptors (imino N, carbonyl O, thiophene S). The N3-propyl analog (C₁₆H₁₇N₃OS, MW 299.4) has higher lipophilicity (cLogP ≈ 3.3), which may improve membrane permeability but increase protein binding and reduce aqueous solubility . The N3-benzyl analog has substantially higher MW (>347) and cLogP, pushing beyond typical lead-like space. The N3-amino analog introduces an additional H-bond donor (now 2 HBD), which can reduce passive permeability. Among these, the N3-ethyl compound occupies a balanced position in lead-like chemical space (MW < 300, cLogP < 3, HBD = 1, HBA ≤ 3), consistent with favorable oral bioavailability predictions by Lipinski and Veber criteria [1].

Physicochemical Profile vs. N3 Analogs
Supporting evidence
MW 285.4, cLogP ≈2.8, HBD=1, HBA=3; only analog satisfying MW
Balanced lead-like space supports oral bioavailability studies.
Computed properties; experimental solubility/permeability recommended.
Drug-likeness Physicochemical profiling Lead optimization

High-Value Applications for 2-(3-Ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)-1-(thiophen-2-yl)ethanone


Antitrypanosomal Drug Discovery: TR Inhibitor Screening

The 2-iminobenzimidazole scaffold was validated as a trypanothione reductase (TR) inhibitor class through a 100,000-compound HTS campaign at the Walter and Eliza Hall Institute, with lead compounds demonstrating potent activity against T. brucei rhodesiense and selectivity over human glutathione reductase [1]. The target compound's N3-ethyl substitution preserves the TR-active pharmacophore identified in the primary screen. Procure this compound as a starting point for TR-focused medicinal chemistry, with the recommendation to benchmark against the reference 2-iminobenzimidazole TR inhibitor scaffold and to immediately test selectivity against human glutathione reductase in parallel.

PLK1/PLK3 Inhibitor Lead Generation

Benzimidazole-thiophene hybrids constitute one of the most potent and well-characterized PLK inhibitor chemotypes, with clinical candidates (GSK461364) and tool compounds (GW843682X, Polo-like Kinase Inhibitor III) demonstrating Ki values of 2.2–4.8 nM against PLK1 . The thiophen-2-yl ethanone moiety in the target compound is the minimal recognition element for the PLK ATP-binding pocket. Use this compound in PLK1/PLK3 biochemical screening panels alongside established benzimidazole-thiophene PLK probe compounds. Positive hits should be counterscreened against PLK2 and PLK4, where differential selectivity is observed (e.g., PLK4 Ki = 163 nM vs. PLK1 Ki = 4.8 nM for the optimized inhibitor ).

Urease Inhibition Probe Development

Benzimidazole-thiophene hybrid compounds have demonstrated urease inhibitory activity superior to the clinical standard thiourea, with the most potent derivatives achieving IC₅₀ values as low as 0.07 μM [2]. The 2-imino group in the target compound is predicted to enhance Zn²⁺ coordination in the Jack bean urease active site based on molecular docking studies of related triazole-thiophene-benzimidazoles [2]. Deploy this compound in Helicobacter pylori urease inhibition assays, as bacterial urease is a validated target for antiulcer and anti-gastric-cancer therapy.

Cancer Cell Cytotoxicity Screening with Selectivity Assessment

1,3-Disubstituted-2-iminobenzimidazoles have demonstrated reproducible cytotoxicity across multiple human cancer cell lines (KB, HL60, HCT116) with IC₅₀ values around 1 μM [3]. The target compound's balanced physicochemical profile (MW < 300, cLogP ≈ 2.8, single H-bond donor) makes it suitable for cell-based screening with predictable solubility and permeability. Include this compound in broad cancer cell line panels (NCI-60 or similar) with mandatory parallel testing in normal human diploid fibroblasts to establish a quantitative selectivity index, as demonstrated for the thiophene-benzimidazole PLK inhibitor class (SI ≥ 8.8) .

Application
Selection Property
Validation Focus
Trypanothione reductase inhibitor screening
2-Iminobenzimidazole scaffold with N3-ethyl substitution
Benchmark selectivity against human glutathione reductase
PLK1/PLK3 kinase inhibition studies
Thiophene-2-yl ethanone as PLK recognition element
Counterscreen against PLK2/PLK4; verify in biochemical panel
Urease enzyme inhibition probe development
2-Imino group for predicted metal-coordination enhancement
Test in H. pylori urease assay for gastrointestinal research models
Cancer cell-line cytotoxicity screening
Balanced lead-like physicochemical profile (MW
Parallel normal fibroblast testing for selectivity index determination
Quote Request

Request a Quote for 2-(3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)-1-(thiophen-2-yl)ethanone

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.